Cas no 56623-10-0 (2-Propenoic acid, 3-(phenylimino)-2-(trifluoromethyl)-, methyl ester)

• Product name: 2-Propenoic acid, 3-(phenylimino)-2-(trifluoromethyl)-, methyl ester
• CAS No: 56623-10-0
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 348315
• PubChem ID: 12687610

2-Propenoic acid, 3-(phenylimino)-2-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(phenylimino)-2-(trifluoromethyl)-, methyl ester
• methyl 3-phenylimino-2-(trifluoromethyl)prop-2-enoate
• 56623-10-0
• DTXSID40506910
• Methyl 3-(phenylimino)-2-(trifluoromethyl)prop-2-enoate

• Inchi： InChI=1S/C11H8F3NO2/c1-17-10(16)9(11(12,13)14)7-15-8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： KSKVQJWEHYORQQ-UHFFFAOYSA-N
• SMILES： COC(C(C(F)(F)F)=C=NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 243.05074
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 3.1

Experimental Properties

• PSA: 38.66